7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)-

• CAS RN: 125811-76-9
• Molecular Formula: C24H17NO
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-methyl-6-(4-methylphenyl)indeno[2,1-c]quinolin-7-one
• InChI: InChI=1S/C24H17NO/c1-14-7-10-16(11-8-14)23-22-21(17-5-3-4-6-18(17)24(22)26)19-13-15(2)9-12-20(19)25-23/h3-13H,1-2H3
• InChI Key: VJKPOJIQJWTIGC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)C)C4=C2C(=O)C5=CC=CC=C54
• synonyms: 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)-

Description

7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)-, also known as IQ-1S, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications such as cancer research, drug discovery, and neuroscience.

Mechanism Of Action

The mechanism of action of 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- is not fully understood, but it is believed to act through the inhibition of certain enzymes and proteins involved in cell growth and survival. Specifically, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been shown to inhibit the activity of the protein IQGAP1, which is involved in cell migration and proliferation.
Biochemical and Physiological Effects:
7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis. Additionally, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been shown to modulate the activity of certain neurotransmitters in the brain, leading to changes in behavior and cognition.

Advantages And Limitations For Lab Experiments

One advantage of using 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- in lab experiments is its high purity and yield, which allows for consistent and reproducible results. Additionally, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been shown to have low toxicity, making it a safe compound to work with. However, one limitation of using 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)-. One area of interest is the development of new therapeutics based on the structure of 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)-. Additionally, further studies are needed to fully understand the mechanism of action of 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- and its potential use in treating various diseases. Furthermore, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- could be used in combination with other compounds to enhance its therapeutic potential.

Synthesis Methods

7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- can be synthesized through a multi-step process that involves the reaction of 2-methyl-6-(4-methylphenyl)indan-1-one with ammonium acetate, followed by cyclization and oxidation. This method has been reported to yield the compound with high purity and yield.

Scientific Research Applications

7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been extensively studied for its potential use in scientific research. It has been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been studied for its potential use in drug discovery, with researchers identifying it as a potential lead compound for the development of new therapeutics. Furthermore, 7H-Indeno(2,1-c)quinolin-7-one, 2-methyl-6-(4-methylphenyl)- has been used in neuroscience research, with studies demonstrating its ability to modulate neuronal activity.